molecular formula C5H4N2OS B8533036 5-Cyano-4-methyl-4-thiazoline-2-one

5-Cyano-4-methyl-4-thiazoline-2-one

Cat. No.: B8533036
M. Wt: 140.17 g/mol
InChI Key: BXXMVNFRXZXDMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Cyano-4-methyl-4-thiazoline-2-one is a useful research compound. Its molecular formula is C5H4N2OS and its molecular weight is 140.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H4N2OS

Molecular Weight

140.17 g/mol

IUPAC Name

4-methyl-2-oxo-3H-1,3-thiazole-5-carbonitrile

InChI

InChI=1S/C5H4N2OS/c1-3-4(2-6)9-5(8)7-3/h1H3,(H,7,8)

InChI Key

BXXMVNFRXZXDMV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=O)N1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

40 g of chlorocarbonylsulfenyl chloride were added to a mixture of 25 g of 3-amino-crotononitrile in 700 ml of tetrahydrofuran and the mixture was refluxed for 3 hours after which the solvent was distilled off under reduced pressure. The residue was heated at 140°C for 10 minutes and cooled and then 1N sodium hydroxide was added thereto. The aqueous solution was washed with ethylacetate, acidified with hydrochloric and extracted with ethylacetate. The organic extracts were dried, concentrated to dryness and isopropyl ether was added to obtain 31 g of 5-cyano-4-methyl-4-thiazoline-2-one melting at 180° to 181°C.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One

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